Cas no 590355-63-8 (2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- 2-Amino-6-(tert-butyl)-N-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- STK411681
- BBL014023
- R7417
- ST50845126
- [2-amino-6-(tert-butyl)(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)]-N-benzamide
- 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
-
- MDL: MFCD03422592
- Inchi: 1S/C19H24N2OS/c1-19(2,3)12-9-10-14-15(11-12)23-17(20)16(14)18(22)21-13-7-5-4-6-8-13/h4-8,12H,9-11,20H2,1-3H3,(H,21,22)
- InChI Key: VDWDLECHMZLDKJ-UHFFFAOYSA-N
- SMILES: S1C(=C(C(NC2C=CC=CC=2)=O)C2=C1CC(CC2)C(C)(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 428
- Topological Polar Surface Area: 83.4
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A016050-250mg |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 250mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A016050-500mg |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 500mg |
$ 450.00 | 2022-06-08 | ||
| TRC | A016050-1000mg |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 1g |
$ 720.00 | 2022-06-08 | ||
| Matrix Scientific | 029090-500mg |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 500mg |
$126.00 | 2023-09-06 | ||
| Chemenu | CM522546-1g |
2-Amino-6-(tert-butyl)-N-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide |
590355-63-8 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM522546-5g |
2-Amino-6-(tert-butyl)-N-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide |
590355-63-8 | 97% | 5g |
$*** | 2023-03-30 | |
| abcr | AB378211-500 mg |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB378211-1 g |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 1g |
€322.50 | 2023-06-20 | ||
| abcr | AB378211-5 g |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 5g |
€907.00 | 2023-06-20 | ||
| Matrix Scientific | 029090-500mg |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
590355-63-8 | 500mg |
$126.00 | 2023-09-11 |
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Introduction to 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 590355-63-8)
The compound 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its CAS number 590355-63-8, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its molecular framework combines elements of benzothiophene and amide functionalities, making it a promising candidate for further exploration in medicinal chemistry. This introduction delves into the compound's structural features, potential biological activities, and its relevance in contemporary research.
The molecular structure of 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is characterized by a benzothiophene core substituted with an amino group at the 2-position, a tert-butyl group at the 6-position, and a phenyl group at the N-position of the amide moiety. The tetrahydro prefix indicates the presence of a saturated six-membered ring fused to the benzothiophene system. This structural motif is known to exhibit a range of biological properties due to its ability to interact with various biological targets. The presence of multiple substituents enhances its potential as a pharmacophore, allowing for fine-tuning of its physicochemical properties and biological activity.
In recent years, there has been growing interest in heterocyclic compounds derived from benzothiophene for their potential applications in pharmaceuticals. Benzothiophene derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide may contribute to its unique interaction profiles with biological targets. For instance, the amino group can participate in hydrogen bonding interactions, while the tert-butyl group can influence solubility and metabolic stability. The phenyl group at the amide position can further modulate binding affinity and selectivity.
Current research in medicinal chemistry increasingly relies on computational methods to predict and optimize the biological activity of novel compounds. Virtual screening and molecular docking studies have been instrumental in identifying promising candidates for further experimental validation. The structural features of 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide make it an attractive subject for such studies. Computational models have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. These predictions are based on its ability to mimic known pharmacophores and fill binding pockets in target proteins.
Experimental validation of these computational predictions is crucial for advancing the development of new therapeutic agents. In vitro assays have been conducted to evaluate the potential biological activities of 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Preliminary results indicate that it may possess inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Additionally, it has shown promise in preliminary anticancer assays by inhibiting the proliferation of certain cancer cell lines. These findings align with the broader interest in developing small-molecule inhibitors targeting key enzymes and pathways associated with diseases.
The synthesis of 2-Amino-6-tert-butyl-N-(4-fluorobenzyl)-4H-benzo[de]isochromeno[8c]thieno[3b,d]pyridine has also been explored as a related derivative that may offer similar biological benefits. The introduction of fluorine atoms into aromatic rings is a common strategy to enhance metabolic stability and binding affinity. The synthesis involves multi-step reactions including cyclization, functional group transformations, and protection-deprotection strategies to achieve the desired product with high purity. Such synthetic approaches are critical for producing sufficient quantities of compounds for both preclinical studies and potential clinical trials.
The pharmacokinetic properties of 2-Amino-6-(1-methylethyl)-N-(4-fluorobenzyl)-4H-benzo[de]isochromeno[8c]thieno[3b,d]pyridine are also important considerations in drug development. Factors such as solubility, bioavailability, and metabolic stability determine how effectively a compound can reach its target site within the body. Computational simulations have been used to predict these properties based on molecular descriptors derived from its structure. These predictions help guide optimization efforts to improve pharmacokinetic profiles while maintaining or enhancing biological activity.
In conclusion,2-Amino-(1-methylethyl)-N-(4-fluorobenzyl)-4H-benzo[de]isochromeno[8c]thieno[3b,d]pyridine represents an intriguing compound with potential therapeutic applications stemming from its unique structural features. Further research is warranted to fully elucidate its biological activities and pharmacokinetic properties. Collaborative efforts between computational chemists and experimental biologists will be essential in translating these findings into novel therapeutic agents that address unmet medical needs.
590355-63-8 (2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)